Maytansinoid-Ala

• Molecular Formula: C32H44ClN3O9
• Molecular Weight: 650.2 g/mol
• InChI: InChI=1S/C32H44ClN3O9/c1-17-10-9-11-24(42-8)32(40)16-23(43-30(39)35-32)18(2)28-31(4,45-28)25(44-29(38)19(3)34-5)15-26(37)36(6)21-13-20(12-17)14-22(41-7)27(21)33/h9-11,13-14,18-19,23-25,28,34,40H,12,15-16H2,1-8H3,(H,35,39)/b11-9+,17-10+/t18-,19?,23+,24+,25-,28+,31-,32+/m1/s1
• InChIKey: ANHBJISROJTYCJ-ZFKGPROESA-N

Maytansinoid-Ala (N-Me-L-Ala-maytansinol) as an ADC Cytotoxin Payload for Precise Anticancer Conjugate Development

Maytansinoid-Ala, also known as N-Me-L-Ala-maytansinol, is a hydrophobic, cell-permeable maytansinoid derivative that functions as a cytotoxic payload in antibody-drug conjugates (ADCs) [1]. It is a semisynthetic analog of maytansine, targeting microtubule dynamics by binding to the maytansine binding site on tubulin, thereby inhibiting cell proliferation [2]. Its structure incorporates an L-alanine-derived side chain at the C3 position, which is critical for conferring specific pharmacological and conjugation properties within ADC architectures [3].

ADC cytotoxin payload with microtubule inhibition study fit

Cell-permeable maytansinoid derivative

Linker-specific conjugation: compatible with peptide-cleavable systems

Ala-Ala dipeptide linker context

L-alanine-derived C3 side chain for structure-conjugation relationship studies

Stereochemical control in payload design

• [1] Widdison, W. C., et al. (2015). Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing. Bioconjugate Chemistry, 26(11), 2261–2278. View Source
• [2] Davis, J. A., et al. (2012). In Vitro Characterization of the Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates. Drug Metabolism and Disposition, 40(10), 1927–1934. View Source
• [3] Li, W., et al. (2021). c3 ester side chain plays a pivotal role in the antitumor activity of maytansinoids. View Source

Why Maytansinoid-Ala Cannot Be Interchanged with Generic Maytansine or DM1/DM4 Payloads in ADC Development

Simple substitution of Maytansinoid-Ala with structurally similar maytansinoids like DM1 or DM4 in ADC development is not feasible due to critical differences in linker chemistry, metabolite profiles, and resulting pharmacokinetic properties. While all are potent microtubule inhibitors, Maytansinoid-Ala possesses a distinct C3 alanine ester side chain [1]. This modification directly impacts the choice of cleavable versus non-cleavable linkers and the intracellular release of cytotoxic metabolites [2]. Crucially, Maytansinoid-Ala is a key component in specific peptide-cleavable linker systems (e.g., Ala-Ala dipeptide linkers) that are engineered to be stable in circulation but efficiently cleaved in the tumor microenvironment, leading to superior bystander killing effects compared to disulfide-linked DM1/DM4 conjugates [3]. Ignoring this structure-specific compatibility risks the synthesis of an ADC with suboptimal or non-existent antitumor activity and an altered toxicity profile.

Linker-type conjugation specificity may not transfer to generic maytansine or DM1/DM4 payloads.

Metabolite release kinetics and PK profile may differ — peptide-cleavable vs. disulfide linkers.

Bystander killing endpoint context may not be replicable without Ala-Ala linker chemistry.

• [1] EP 1913002 A2. (2008). METHOD OF ACYLATING MAYTANSINOL WITH CHIRAL AMINO ACIDS. View Source
• [2] Widdison, W. C., et al. (2015). Metabolites of antibody-maytansinoid conjugates: characteristics and in vitro potencies. Molecular Pharmaceutics, 12(6), 1762–1773. View Source
• [3] Widdison, W. C., et al. (2015). Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing. Bioconjugate Chemistry, 26(11), 2261–2278. View Source

Quantitative Evidence Guide for Maytansinoid-Ala: Comparative Performance Data vs. Other Maytansinoid Payloads

Superior Bystander Killing Activity of AaMCs Containing an Ala-Ala Dipeptide Linker vs. Disulfide-Linked DM1/DM4 ADCs

In anilino-maytansinoid conjugates (AaMCs), payloads linked via an Ala-Ala dipeptide linker (which incorporates the Maytansinoid-Ala moiety) demonstrate significantly enhanced bystander killing activity compared to standard maytansinoid ADCs that utilize disulfide linkers for payload release [1]. This effect is dependent on the stereochemistry of the dipeptide linker.

Bystander killing vs linker type

Head-to-head

Qualitatively higher bystander killing reported with L-Ala-L-Ala or D-Ala-L-Ala peptide linkers compared to disulfide-linked ADCs in co-culture models.

Bystander killing endpoint context — peptide-linker specificity.

Co-culture antigen-positive/negative models.

Evidence Dimension	In vitro bystander killing
Target Compound Data	AaMCs with L-Ala-L-Ala or D-Ala-L-Ala linkers exhibited higher bystander killing.
Comparator Or Baseline	Maytansinoid ADCs that utilize disulfide linkers.
Quantified Difference	Qualitatively higher bystander killing effect.
Conditions	In vitro co-culture models of antigen-positive and antigen-negative cancer cells.

Why This Matters

For scientific procurement, selecting payloads compatible with high-bystander-killing linkers is crucial for designing ADCs intended to treat solid tumors with heterogeneous antigen expression.

• [1] Widdison, W. C., et al. (2015). Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing. Bioconjugate Chemistry, 26(11), 2261–2278. View Source

Enhanced In Vivo Efficacy of AaMC with D-Ala-L-Ala Linker vs. Disulfide-Linked ADCs in Heterogeneous Tumor Models

An AaMC containing a D-Ala-L-Ala dipeptide linker (and thus the Maytansinoid-Ala payload) was directly compared to maytansinoid ADCs using disulfide linkers in a mouse model with heterogeneous HT-29 colorectal cancer xenografts [1]. The peptide-linked conjugate showed superior efficacy in inhibiting tumor growth.

In vivo model-response vs linker

Head-to-head

Reported higher tumor growth inhibition in heterogeneous HT-29 xenograft model with D-Ala-L-Ala linker AaMC.

Xenograft model-response context — peptide linker performance.

Mouse model; data to verify in target indication.

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	Anti-CanAg AaMC bearing a D-Ala-L-Ala dipeptide linker showed superior efficacy.
Comparator Or Baseline	Maytansinoid ADCs that utilize disulfide linkers.
Quantified Difference	Qualitatively more efficacious.
Conditions	Heterogeneous HT-29 colorectal cancer xenograft mouse model.

Why This Matters

This evidence demonstrates that the Maytansinoid-Ala payload, when used with a compatible peptide linker, can achieve greater therapeutic efficacy in vivo than traditional disulfide-linked maytansinoid ADCs, making it a compelling choice for next-generation ADC programs.

• [1] Widdison, W. C., et al. (2015). Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing. Bioconjugate Chemistry, 26(11), 2261–2278. View Source

Maintained In Vivo Tolerability of AaMCs vs. Disulfide-Linked ADCs Despite Superior Efficacy

In the same mouse xenograft study, the superior efficacy of the D-Ala-L-Ala peptide-linked AaMC was achieved without a concomitant increase in systemic toxicity [1]. The tolerability profile was similar to that of the comparator disulfide-linked maytansinoid ADCs.

Model tolerability vs disulfide ADCs

Head-to-head

No notable tolerability endpoint difference observed in same HT-29 xenograft study.

Model tolerability context — no increase in monitored endpoints.

Evaluated in mouse xenograft study.

Evidence Dimension	In vivo tolerability
Target Compound Data	Similar tolerability.
Comparator Or Baseline	Maytansinoid ADCs that utilize disulfide linkers.
Quantified Difference	No significant difference observed.
Conditions	Heterogeneous HT-29 colorectal cancer xenograft mouse model.

Why This Matters

This finding confirms that the increased efficacy gained by using the Maytansinoid-Ala / peptide linker system does not come at the cost of a narrower therapeutic index, a critical factor in the risk-benefit assessment for industrial ADC development.

• [1] Widdison, W. C., et al. (2015). Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing. Bioconjugate Chemistry, 26(11), 2261–2278. View Source

High-Consistency Synthesis of Maytansinoid-Ala via Acylation with Minimal Epimerization

A patented method for the synthesis of maytansinoids with chiral amino acid side chains, including those derived from alanine, describes a process that results in minimal epimerization at the amino acid chiral center [1]. This ensures the production of the desired L-alanine epimer of Maytansinoid-Ala with high stereochemical purity.

Stereochemical purity context

Method context

Minimal epimerization at chiral center reported under optimized acylation conditions.

Stereochemical purity context — supports batch consistency.

L-alanine epimer maintained.

Evidence Dimension	Stereochemical purity (epimerization)
Target Compound Data	Synthesized with little epimerization.
Comparator Or Baseline	Alternative synthetic methods.
Quantified Difference	Qualitatively less epimerization.
Conditions	Acylation of maytansinol with chiral amino acids under optimized conditions.

Why This Matters

For procurement, a well-defined and robust synthesis that yields the correct chiral epimer is essential for ensuring batch-to-batch consistency and reproducible biological activity in research and development.

• [1] EP 1913002 A2. (2008). METHOD OF ACYLATING MAYTANSINOL WITH CHIRAL AMINO ACIDS. View Source

Key Research and Industrial Applications for Maytansinoid-Ala as an ADC Payload

Development of Next-Generation ADCs Targeting Heterogeneous Solid Tumors

Maytansinoid-Ala is the payload of choice for constructing ADCs designed with a superior bystander killing effect, as demonstrated by AaMCs with Ala-Ala dipeptide linkers [1]. This application is critical for solid tumor indications where antigen expression is heterogeneous, allowing the cytotoxic payload to diffuse from targeted cells to kill adjacent non-expressing cancer cells, thereby enhancing overall tumor ablation.

Structure-Activity Relationship (SAR) Studies on Maytansinoid Payloads and Linkers

Given the demonstrated impact of the C3 ester side chain on activity and the role of linker stereochemistry in efficacy and tolerability [1], Maytansinoid-Ala serves as a vital tool compound in SAR programs. Researchers can systematically compare this payload with other maytansinoids (e.g., DM1, DM4) across a panel of linker chemistries (e.g., peptide-cleavable vs. disulfide) to establish structure-property relationships that guide the design of optimized ADCs.

Evaluating ADC Tolerability and Therapeutic Index in Preclinical Models

The finding that ADCs based on the Maytansinoid-Ala payload can achieve enhanced in vivo efficacy without a corresponding increase in toxicity [1] positions this compound for use in preclinical programs focused on therapeutic index optimization. It allows for a direct comparison of the safety and efficacy profile of peptide-cleavable linkers against traditional disulfide-linked approaches in a variety of xenograft and toxicology models.

Application

Selection Property

Validation Focus

Bystander-killing ADC research in heterogeneous antigen models

Linker-specific payload compatibility

Bystander killing endpoint validation

Maytansinoid payload-linker SAR programs

C3 side chain and linker stereochemistry review

Structure-activity relationship mapping

Preclinical exposure-response profiling

Model tolerability and PK profile review

Exposure-response endpoint comparison

• [1] Widdison, W. C., et al. (2015). Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing. Bioconjugate Chemistry, 26(11), 2261–2278. View Source